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Compound of Interest

Compound Name:
6-Bromo-3-chloropyrazine-2-

carbonitrile

Cat. No.: B1377222 Get Quote

An In-depth Technical Guide to the Safe Handling and Management of 6-Bromo-3-
chloropyrazine-2-carbonitrile

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and risk mitigation strategies for 6-Bromo-3-chloropyrazine-2-carbonitrile.

Designed for researchers, chemists, and professionals in drug development, this document

synthesizes critical data from safety data sheets, chemical suppliers, and reactivity studies to

ensure the safe and effective use of this important synthetic intermediate.

Compound Profile and Hazard Identification
6-Bromo-3-chloropyrazine-2-carbonitrile is a heterocyclic organic compound utilized as a

key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its unique

structure, featuring a pyrazine ring substituted with bromine, chlorine, and a cyano group,

imparts a specific reactivity profile that is valuable for constructing complex molecules.[3][4]

However, this reactivity also necessitates a thorough understanding of its potential hazards.

Chemical and Physical Properties
A clear understanding of the compound's physical properties is the foundation of safe handling.

These properties dictate storage conditions, potential exposure routes, and appropriate
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emergency responses.

Property Value Source(s)

CAS Number 1257072-34-6 [5][6]

Molecular Formula C₅HBrClN₃ [7][8]

Molecular Weight 218.44 g/mol [6][7]

Appearance Solid (Form not specified) [1]

Boiling Point
281.1±35.0 °C at 760 mmHg

(Predicted)
[6]

Storage Temperature
2-8 °C, under inert gas

(Nitrogen or Argon)
[1][7]

GHS Hazard Classification and Statements
While a fully investigated toxicological profile is not available for this specific compound, data

for the compound and structurally similar halogenated pyrazines indicate several potential

hazards.[9] The GHS classification provided by suppliers serves as the primary guide for risk

assessment.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement(s)

Source(s)

Acute Toxicity,

Oral

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed
[6][10]

Skin

Corrosion/Irritatio

n

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation
[6][10]

Serious Eye

Damage/Irritation

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation

[6][10]

Specific Target

Organ Toxicity

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation

[6][10]

Note: Some suppliers also list H312 (Harmful in contact with skin) and H332 (Harmful if

inhaled) for similar compounds, warranting a cautious approach that assumes higher toxicity.

[10]

Risk Mitigation and Hierarchy of Controls
Effective safety management relies on a multi-layered approach known as the hierarchy of

controls. This framework prioritizes the most effective measures for reducing risk.
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Hierarchy of Controls for 6-Bromo-3-chloropyrazine-2-carbonitrile

Elimination
(Not Feasible - Compound is required)

Substitution
(Use a less hazardous reagent if possible)

Most Effective

Engineering Controls
• Certified Chemical Fume Hood

• Ventilated Enclosure for Weighing

Administrative Controls
• Standard Operating Procedures (SOPs)

• Designated Work Areas
• Annual Safety Training

Personal Protective Equipment (PPE)
• Nitrile Gloves

• Safety Goggles & Face Shield
• Lab Coat

Least Effective
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Start: Prepare for Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Fume Hood
• Verify airflow

• Cover work surface with absorbent liner
• Stage all necessary equipment

3. Retrieve Compound
• Allow container to equilibrate to room temperature before opening to prevent moisture condensation.

4. Weigh Compound
• Use a tared weigh boat or glassine paper.

• Handle container gently to avoid creating dust.
• Close primary container immediately after dispensing.

5. Transfer to Reaction Vessel
• Carefully add the weighed solid.

• Use a powder funnel if necessary.

6. Decontaminate & Clean
• Wipe down balance and work surfaces.

• Dispose of contaminated materials in designated hazardous waste.

End: Procedure Complete
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Spill Occurs

Assess Spill Size & Location

Minor Spill
(<5g, contained in fume hood)

Minor

Major Spill
(>5g or outside of hood)

Major

1. Alert personnel in the immediate area.
2. Wear full PPE (add respirator if needed).

3. Gently cover with absorbent material.
4. Sweep up carefully, avoiding dust generation.

5. Place in a sealed, labeled waste container.

1. Alert everyone and evacuate the lab.
2. Call emergency services / EHS.

3. Restrict access to the area.
4. Do not attempt to clean up alone.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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